Cas no 38829-10-6 (Acetic acid, bromo-, 4-methylphenyl ester)

Acetic acid, bromo-, 4-methylphenyl ester structure
38829-10-6 structure
Product Name:Acetic acid, bromo-, 4-methylphenyl ester
CAS No:38829-10-6
MF:C9H9BrO2
MW:229.070562124252
CID:291518
PubChem ID:13526894
Update Time:2025-04-19

Acetic acid, bromo-, 4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, bromo-, 4-methylphenyl ester
    • (4-methylphenyl) 2-bromoacetate
    • 38829-10-6
    • 4-Methylphenyl bromoacetate
    • DTXSID50542965
    • SCHEMBL7099978
    • p-cresyl bromoacetate
    • Inchi: 1S/C9H9BrO2/c1-7-2-4-8(5-3-7)12-9(11)6-10/h2-5H,6H2,1H3
    • InChI Key: BLFRFEFAQNUXIF-UHFFFAOYSA-N
    • SMILES: BrCC(=O)OC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 227.97859g/mol
  • Monoisotopic Mass: 227.97859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26.3Ų
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